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Introduction

C.l. Acid Brown 282 is a synthetic monoazo dye used in various industrial applications,
including the dyeing of textiles, leather, and paper. As with many commercial dyes,
understanding its toxicological profile is crucial for ensuring occupational safety, environmental
protection, and consumer health. This technical guide provides a comprehensive overview of
the available toxicological data and safety information for Acid Brown 282, with a focus on
guantitative data, experimental methodologies, and potential toxicological pathways.

Toxicological Data Summary

The toxicological data for Acid Brown 282 is primarily available through regulatory
submissions, such as the Registration, Evaluation, Authorisation and Restriction of Chemicals
(REACH) database, and various safety data sheets. While a complete toxicological profile is
not publicly available, the existing data provides insights into its potential hazards.

Acute Toxicity

The acute toxicity of Acid Brown 282 appears to be low based on the available data.

Endpoint Species Route Value Reference

LD50 Rat Oral > 5000 mg/kg [cite: ]
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Skin and Eye Irritation

Acid Brown 282 is classified as a substance that causes serious eye damage.[1] Information
regarding skin irritation is somewhat conflicting, with some sources indicating it may cause skin
irritation in sensitive individuals, while other studies on rabbits suggest it is a non-irritant. [cite: ]

Skin Sensitization

There is conflicting evidence regarding the skin sensitization potential of Acid Brown 282. The
European Chemicals Agency (ECHA) notes that it may cause an allergic skin reaction.[1]
However, a Guinea Pig maximization test indicated it was non-sensitizing.

Genotoxicity

A systematic evidence map of market-relevant azo dyes has indicated the existence of multiple
genotoxicity studies for Acid Brown 282 within the ECHA REACH database.[2][3] This
includes in vitro bacterial reverse mutation assays (Ames tests).[2][3] However, the detailed
results of these studies are not readily available in the public domain. The general concern with
azo dyes is their potential to be metabolized to aromatic amines, some of which are known to
be genotoxic.

Carcinogenicity, Reproductive Toxicity, and Repeated
Dose Toxicity

There is a lack of publicly available data on the carcinogenicity, reproductive toxicity, and
repeated-dose toxicity of Acid Brown 282. The systematic evidence map suggests that some
non-genotoxic animal studies have been conducted.[2][3]

Environmental Toxicity

Acid Brown 282 is classified as toxic to aquatic life with long-lasting effects. This is a
significant consideration for its industrial use and disposal.

Experimental Protocols

Detailed experimental protocols for the toxicological studies on Acid Brown 282 are not fully
available in the public literature. However, based on standard OECD guidelines for chemical
testing, the following methodologies are likely to have been employed.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b8821307?utm_src=pdf-body
https://echa.europa.eu/substance-information/-/substanceinfo/100.067.697
https://www.benchchem.com/product/b8821307?utm_src=pdf-body
https://echa.europa.eu/substance-information/-/substanceinfo/100.067.697
https://www.benchchem.com/product/b8821307?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11927098/
https://www.researchgate.net/publication/370423171_Application_of_systematic_evidence_mapping_to_identify_available_data_on_the_potential_human_health_hazards_of_selected_market-relevant_azo_dyes
https://pmc.ncbi.nlm.nih.gov/articles/PMC11927098/
https://www.researchgate.net/publication/370423171_Application_of_systematic_evidence_mapping_to_identify_available_data_on_the_potential_human_health_hazards_of_selected_market-relevant_azo_dyes
https://www.benchchem.com/product/b8821307?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11927098/
https://www.researchgate.net/publication/370423171_Application_of_systematic_evidence_mapping_to_identify_available_data_on_the_potential_human_health_hazards_of_selected_market-relevant_azo_dyes
https://www.benchchem.com/product/b8821307?utm_src=pdf-body
https://www.benchchem.com/product/b8821307?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8821307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Acute Oral Toxicity (Likely based on OECD TG 423)

The acute oral toxicity is often determined using a stepwise procedure with a limited number of
animals.

Acute Oral Toxicity (OECD 423)
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Click to download full resolution via product page

Acute Oral Toxicity Testing Workflow

Bacterial Reverse Mutation Test (Ames Test - Likely
based on OECD TG 471)

This in vitro test is used to assess the mutagenic potential of a substance.
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Ames Test Protocol

Prepare bacterial strains (e.g., Salmonella typhimurium)

:

Expose bacteria to Acid Brown 282 with and without metabolic activation (S9 mix)

:

Incubate plates

:

Count revertant colonies

Compare to control

Significant increase in revertants No significant increase
G’ositive for mutageniciQD E\Iegative for mutagenicita
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Ames Test Experimental Workflow

Potential Toxicological Pathways

The primary toxicological concern for azo dyes like Acid Brown 282 is their potential
biotransformation into constituent aromatic amines. This can occur through the reductive
cleavage of the azo bond (-N=N-) by azoreductase enzymes present in the liver and gut

microbiota.
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Potential Metabolic Pathway of Acid Brown 282
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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